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Comparative Kinetics of o-Succinylbenzoate
Synthase: A Guide for Researchers
For researchers, scientists, and professionals in drug development, understanding the kinetic

properties of enzymes is paramount for elucidating biological pathways and designing effective

inhibitors. This guide provides a comparative analysis of the kinetics of o-succinylbenzoate

synthase (OSB synthase), a key enzyme in the menaquinone biosynthetic pathway, with its

native substrate and other compounds.

o-Succinylbenzoate synthase (OSBS) catalyzes the dehydration of 2-succinyl-6-hydroxy-2,4-

cyclohexadiene-1-carboxylate (SHCHC) to produce o-succinylbenzoate (OSB). This reaction is

a critical step in the biosynthesis of vitamin K2 (menaquinone), an essential component of the

electron transport chain in many bacteria. The enzyme is a member of the enolase superfamily

and typically requires a divalent cation, such as Mg²⁺ or Mn²⁺, for its activity.

Comparative Kinetic Parameters
The catalytic efficiency of OSB synthase varies with the substrate and the source organism. A

notable example is the enzyme from Amycolatopsis sp., which exhibits promiscuous activity as

an N-acylamino acid racemase (NAAAR) in addition to its primary function. The kinetic

parameters presented below highlight the enzyme's substrate specificity.
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Enzyme
Source

Substrate Kcat (s⁻¹) Km (µM)
Kcat/Km
(M⁻¹s⁻¹)

Amycolatopsis

sp.

2-succinyl-6-

hydroxy-2,4-

cyclohexadiene-

1-carboxylate

(SHCHC)

- - 2.5 x 10⁵[1]

Amycolatopsis

sp.

N-acetyl

methionine
- - 3.1 x 10²[1]

Amycolatopsis

sp.

N-succinyl

phenylglycine
- - 2.0 x 10⁵[1]

Note: Specific Kcat and Km values for the individual substrates were not available in the cited

literature, only the catalytic efficiency (Kcat/Km).

Enzymatic Reaction and Promiscuity
The primary reaction catalyzed by OSB synthase is the dehydration of SHCHC. The

promiscuous racemase activity observed in the Amycolatopsis enzyme demonstrates its ability

to bind and catalyze reactions on structurally different molecules, albeit with varying efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1199955?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199955?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. documentsdelivered.com [documentsdelivered.com]

To cite this document: BenchChem. [Comparative kinetics of o-succinylbenzoate synthase
with different substrates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199955#comparative-kinetics-of-o-
succinylbenzoate-synthase-with-different-substrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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